4-Methoxy-5-methyl-1,3-thiazole-2-carbonitrile

• IUPAC Name: 4-methoxy-5-methyl-1,3-thiazole-2-carbonitrile
• InChI: InChI=1S/C6H6N2OS/c1-4-6(9-2)8-5(3-7)10-4/h1-2H3
• InChI Key: FEJXPBRDCAWPAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)C#N)OC
• Molecular Formula: C6H6N2OS
• Molecular Weight: 154.19 g/mol
• CAS No.: 2126163-05-9

Description

“4-Methoxy-5-methyl-1,3-thiazole-2-carbonitrile” is a compound that contains a thiazole ring. Thiazole is an important heterocycle in the world of chemistry. The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties.

Synthesis Analysis

The synthesis of thiazole derivatives has been a topic of interest for many researchers. The information of several artificial paths and varied physico-chemical factors of such thiazols made especial consideration of medicinal chemists to yield combinatorial library and carry out thorough efforts in the search of thiazoles.

Molecular Structure Analysis

Thiazoles are organic five-aromatic ring compounds with a general formula of C3H3NS. The molecular electrostatic potential (MEP) points out that nitrogen is the most negative atom compared to carbon and sulfur, which are neutral.

Chemical Reactions Analysis

On account of its aromaticity, the thiazole ring has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place. Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to bind with high affinity to multiple receptors . These targets can vary based on the specific substituents on the thiazole ring .

Mode of Action

Thiazole derivatives are known to interact with their targets, leading to various biological outcomes . The orientation of the thiazole ring towards the target site can be influenced by substituents at different positions .

Biochemical Pathways

Thiazole derivatives are known to activate or inhibit various biochemical pathways and enzymes .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, antitumor, antidiabetic, antiviral, and antioxidant effects .

Future Directions

Thiazole and its derivatives have been the focus of many research studies due to their wide range of biological activities. Therefore, medicinal chemists have been focusing their efforts on thiazole-bearing compounds in order to develop novel therapeutic agents for a variety of pathological conditions.